Cas no 2308474-94-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(2-methylphenyl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(2-methylphenyl)ethylcarbamoyl}propanoic acid
• CAS No: 2308474-94-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6353797
• PubChem ID: 165537005
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(2-methylphenyl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(2-methylphenyl)ethylcarbamoyl}propanoic acid
• 2308474-94-2
• EN300-1517850
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(1R)-1-(2-methylphenyl)ethyl]carbamoyl}propanoic acid

• Inchi： 1S/C28H28N2O5/c1-17-9-3-4-10-19(17)18(2)29-27(33)25(15-26(31)32)30-28(34)35-16-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h3-14,18,24-25H,15-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t18-,25?/m1/s1
• InChI Key： LAZUFNBGNORPFE-YDONVPIESA-N
• SMILES： O(C(NC(CC(=O)O)C(N[C@H](C)C1C=CC=CC=1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(2-methylphenyl)ethylcarbamoyl}propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(2-methylphenyl)ethylcarbamoyl}propanoic acid (CAS No. 2308474-94-2)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(2-methylphenyl)ethylcarbamoyl}propanoic acid, identified by the CAS registry number CAS No. 2308474-94-2, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethylcarbamoyl moiety, and a propanoic acid backbone. The presence of these functional groups makes it a versatile molecule with applications ranging from peptide synthesis to drug discovery.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, the Fmoc group, a well-known protecting group in peptide chemistry, has been extensively used in solid-phase synthesis to facilitate the construction of complex peptide sequences. The integration of the Fmoc group with other functional groups, as seen in this compound, opens up new possibilities for creating bioactive molecules with enhanced stability and specificity.

The stereochemistry of the compound, particularly the (1R) configuration at the ethylcarbamoyl group, plays a crucial role in determining its biological activity. Stereoisomers often exhibit different pharmacokinetic profiles and bioavailability, making them critical targets in drug design. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds like this one, which is essential for preclinical studies and subsequent clinical trials.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules makes it an invaluable tool in combinatorial chemistry and high-throughput screening campaigns. Additionally, the propanoic acid backbone provides a platform for further functionalization, allowing chemists to explore a wide range of chemical modifications to optimize biological activity.

From a structural standpoint, the molecule's complexity is evident in its three-dimensional arrangement. The fluorenylmethoxycarbonyl group contributes to the molecule's hydrophobicity, while the carboxylic acid group introduces hydrophilic properties. This balance between hydrophobic and hydrophilic domains is crucial for membrane permeability and solubility, both of which are key factors in drug delivery systems.

Recent research has also focused on the environmental impact of such compounds. As industries increasingly prioritize sustainability, there is a growing interest in developing eco-friendly synthetic routes for complex molecules like this one. Innovations in catalytic processes and green chemistry have paved the way for more sustainable production methods, reducing waste and energy consumption.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(2-methylphenyl)ethylcarbamoyl}propanoic acid (CAS No. 2308474-94-2) represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As scientific advancements continue to unfold, this compound will undoubtedly play a pivotal role in shaping future innovations in chemistry and biology.